Cas no 34857-28-8 (Benzenemethanol, a-(1-methylethyl)-, (aS)-)

• Product Name: Benzenemethanol, a-(1-methylethyl)-, (aS)-
• CAS No: 34857-28-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00064261
• CID: 295164
• PubChem ID: 5325937
• Update Time: 2025-04-19

Benzenemethanol, a-(1-methylethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1-methylethyl)-, (aS)-
• (S)-(-)-2-METHYL-1-PHENYL-1-PROPANOL
• (1S)-2-methyl-1-phenylpropan-1-ol
• (S)-2-methyl-1-phenyl-1-propanol
• SCHEMBL2736710
• CHEMBL357301
• E89217
• (-)-(s)-2-methyl-1-phenyl-1-propanol
• MFCD00064261
• GMDYDZMQHRTHJA-JTQLQIEISA-N
• (S)-2-methyl-1-phenylpropan-1-ol
• EN300-6769132
• AKOS006275692
• 34857-28-8
• DTXSID80416069
• 14898-86-3
• (R)-(+)-2-Methyl-1-phenyl-1-propanol

• MDL： MFCD00064261
• Inchi： 1S/C10H14O/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10-11H,1-2H3/t10-/m0/s1
• InChI Key： GMDYDZMQHRTHJA-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.964
• Boiling Point: 219.8°Cat760mmHg
• Flash Point: 86.7°C
• Refractive Index: 1.517
• PSA: 20.23
• LogP: 2.37600

Benzenemethanol, a-(1-methylethyl)-, (aS)- Security Information

• Risk Phrases：R22
• Safety Term：S36/37